Cas no 63349-53-1 (Benzeneacetic acid, 4-(phenylthio)-, methyl ester)

• Product Name: Benzeneacetic acid, 4-(phenylthio)-, methyl ester
• CAS No: 63349-53-1
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 1650546
• PubChem ID: 53956327
• Update Time: 2025-04-21

Benzeneacetic acid, 4-(phenylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(phenylthio)-, methyl ester
• Methyl 4-(phenylthio)benzeneacetate
• 63349-53-1
• DTXSID301295253

• Inchi： 1S/C15H14O2S/c1-17-15(16)11-12-7-9-14(10-8-12)18-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： JHXFZCCRADNWQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 258.07152
• Monoisotopic Mass: 258.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3